Cas no 175137-57-2 (2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile)
175137-57-2 structure
Product Name:2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
CAS No:175137-57-2
MF:C9H8ClNO2S
MW:229.683320045471
MDL:MFCD00067871
CID:134191
PubChem ID:2778425
Update Time:2025-04-19
2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-Chlorobenzyl)sulfonyl)acetonitrile
- 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
- 2-[(4-CHLOROBENZYL)SULPHONYL]ACETONITRILE
- 2-[(4-chlorophenyl)methylsulfonyl]acetonitrile
- Acetonitrile, 2-[[(4-chlorophenyl)methyl]sulfonyl]-
- HMS554K17
- (4-CHLOROBENZYLSULFONYL)ACETONITRILE
- A811798
- MFCD00067871
- W-206123
- [(4-Chlorophenyl)methanesulfonyl]acetonitrile
- 4-chlorophenylmethanesulfonylacetonitrile
- FT-0610805
- AKOS015908961
- FEOYOHMXFJDACL-UHFFFAOYSA-N
- SCHEMBL4071279
- Maybridge1_004637
- 7M-372S
- 2-(4-chlorobenzylsulfonyl)acetonitrile
- 175137-57-2
- Z1269197873
- EN300-244949
- CCG-253390
- CS-0242116
- 2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
- DTXSID10380921
- 2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
-
- MDL： MFCD00067871
- Inchi： 1S/C9H8ClNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,6-7H2
- InChI Key： FEOYOHMXFJDACL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CS(CC#N)(=O)=O
Computed Properties
- Exact Mass: 228.99600
- Monoisotopic Mass: 228.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.3Ų
Experimental Properties
- PSA: 66.31000
- LogP: 2.85918
2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995373-100mg |
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile |
175137-57-2 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C995373-500mg |
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile |
175137-57-2 | 500mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C995373-1g |
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile |
175137-57-2 | 1g |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-100mg |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 100mg |
￥826 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-250mg |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 250mg |
￥1188 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-500mg |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 500mg |
￥2106 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-1g |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 1g |
￥2639 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-2.5g |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 2.5g |
￥6048 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-5g |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 5g |
￥7732 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312786-10g |
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile |
175137-57-2 | 95+% | 10g |
￥14383 | 2023-04-15 |
2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:175137-57-2)2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
Order Number:A811798
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):293.0
Email:sales@amadischem.com
2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:175137-57-2)2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
Purity:99%
Quantity:5g
Price ($):293.0